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Compound of Interest

Compound Name:
N-(4-morpholinophenyl)-2-

(phenylsulfonyl)acetamide

CAS No.: 478064-98-1

Cat. No.: B2428147

Get Quote

Abstract & Strategic Overview
This application note details the high-fidelity synthesis of N-(4-morpholinophenyl)-2-
(phenylsulfonyl)acetamide, a pharmacophore often utilized in kinase inhibitor discovery and

as a linker in PROTAC development.

The protocol rejects the direct coupling of 2-(phenylsulfonyl)acetic acid due to the inherent

instability of its acid chloride and the poor atom economy of coupling reagents. Instead, we

utilize a robust two-step convergent strategy:

Electrophile Generation: Regioselective

-chloroacetylation of 4-morpholinoaniline.

Nucleophilic Substitution (

): Displacement of the

-chloride by sodium benzenesulfinate.
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This method exploits the ambident nucleophilicity of the sulfinate anion, optimizing conditions

to favor S-alkylation (sulfone formation) over O-alkylation (sulfinate ester formation).

Retrosynthetic Logic
The synthesis is disconnected at the C(

)-S bond and the Amide N-C bond.

Target Molecule
N-(4-morpholinophenyl)-2-(phenylsulfonyl)acetamide

Intermediate
2-chloro-N-(4-morpholinophenyl)acetamide

C-S Disconnection
(SN2 Substitution)

Starting Material 2
Sodium Benzenesulfinate

Nucleophile Source

Starting Material 1
4-Morpholinoaniline

Amide Coupling
(Acylation)

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis prioritizing the stability of the sulfonyl moiety.

Experimental Protocol
Step 1: Synthesis of 2-chloro-N-(4-
morpholinophenyl)acetamide
This step requires strict temperature control.[1] Chloroacetyl chloride is highly reactive;

elevated temperatures lead to bis-acylation (imide formation) or polymerization.

Reagents & Stoichiometry
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Reagent MW ( g/mol ) Equiv. Scale (mmol) Mass/Vol

4-

Morpholinoanilin

e

178.23 1.0 10.0 1.78 g

Chloroacetyl

chloride
112.94 1.1 11.0 0.88 mL

Triethylamine

(TEA)
101.19 1.2 12.0 1.67 mL

Dichloromethane

(DCM)
Solvent - - 50 mL

Procedure
Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a pressure-equalizing addition funnel. Purge with

.

Dissolution: Add 4-Morpholinoaniline and TEA to dry DCM. Cool the dark solution to 0°C

using an ice/water bath.

Addition: Dilute Chloroacetyl chloride in 5 mL DCM. Add this solution dropwise over 20

minutes.

Critical Control Point: The reaction is exothermic. Maintain internal temperature

C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

Monitoring: TLC (50% EtOAc/Hexanes). The aniline (

) should disappear, replaced by the amide (

).
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Workup:

Wash the organic layer with 1M HCl (2 x 30 mL) to remove unreacted aniline and TEA.

Wash with Sat.

(30 mL) and Brine (30 mL).

Dry over anhydrous

, filter, and concentrate in vacuo.

Purification: The crude solid is usually sufficiently pure (>95%). If necessary, recrystallize

from Ethanol.[1]

Yield Expectation: 85-92% (Off-white solid).

Step 2: Synthesis of N-(4-morpholinophenyl)-2-
(phenylsulfonyl)acetamide
The nucleophilic substitution utilizes sodium benzenesulfinate. While this salt is an ambident

nucleophile (can attack via Oxygen or Sulfur), soft electrophiles (alkyl halides) and polar protic

solvents strongly favor S-alkylation (Sulfone) over O-alkylation (Sulfinate ester).

Reagents & Stoichiometry
Reagent MW ( g/mol ) Equiv. Scale (mmol) Mass/Vol

Intermediate

(Step 1)
254.71 1.0 5.0 1.27 g

Sodium

Benzenesulfinate
164.16 1.5 7.5 1.23 g

Ethanol (95%) Solvent - - 25 mL

Water Solvent - - 5 mL

Procedure
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Setup: In a 50 mL RBF, suspend the Chloro-intermediate (from Step 1) and Sodium

Benzenesulfinate in the Ethanol/Water mixture.

Solvent Choice: The addition of water is crucial to solubilize the sodium salt, ensuring a

homogeneous reaction phase initially.

Reaction: Heat the mixture to reflux (

C) for 4–6 hours.

Observation: The reaction typically starts as a suspension and may clear up before the

product begins to precipitate out of the hot solution (due to the lower solubility of the

sulfone compared to the chloride).

Workup:

Cool the mixture to RT, then to

C for 30 minutes.

Filter the precipitate.[1][2][3]

Wash the filter cake with cold water (2 x 10 mL) to remove NaCl byproducts and excess

sulfinate.

Wash with cold Ethanol (1 x 5 mL).

Drying: Dry the solid under high vacuum at

C for 12 hours.

Mechanistic Pathway

Ph-SO2- (Nucleophile)
Soft Center (S)

Transition State
SN2 Backside Attack

Attack at C-alpha

Alpha-Chloroamide
(Electrophile)

Cl departure
Sulfone Product

(Thermodynamic)
Irreversible
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Figure 2: S-alkylation mechanism. The soft sulfur center attacks the primary carbon, displacing

chloride.

Analytical Validation (QC)
To ensure the protocol generated the correct sulfone and not the sulfinate ester (O-linked

isomer), analyze the

H NMR integration and shift.

Expected Data for N-(4-morpholinophenyl)-2-(phenylsulfonyl)acetamide:

H NMR (400 MHz, DMSO-

):

10.2 (s, 1H, NH amide).

7.90 – 7.50 (m, 5H, Phenylsulfonyl aromatics).

7.45 (d, 2H, Aniline aromatics, ortho to NH).

6.90 (d, 2H, Aniline aromatics, ortho to Morpholine).

4.35 (s, 2H,

-SO

). Note: If O-alkylation occurred, this shift would be significantly different (

ppm).

3.70 (t, 4H, Morpholine O-CH

).

3.05 (t, 4H, Morpholine N-CH

).

Mass Spectrometry (ESI+):
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Calculated

.

Found

.

Safety & Troubleshooting
Safety Matrix

Chloroacetyl Chloride: Potent lachrymator and corrosive. MUST be handled in a fume hood.

Reacts violently with water.

Sodium Benzenesulfinate: Irritant. Avoid dust inhalation.

4-Morpholinoaniline: Toxic by ingestion/inhalation.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield (Step 1) Hydrolysis of acid chloride
Ensure DCM is dry; check

reagent quality.

Product is Sticky/Oil Residual solvent/impurities

Triturate with diethyl ether or

cold ethanol to induce

crystallization.

O-Alkylation Observed Solvent too non-polar

Ensure Ethanol/Water ratio is

maintained. Do not use pure

DCM for Step 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2428147/docs#technical-synthesis-guide-n-4-
morpholinophenyl-2-phenylsulfonyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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